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Compound of Interest

Compound Name: Vosilasarm

Cat. No.: B611295

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and logistical procedures for the
handling and disposal of Vosilasarm (also known as RAD-140), a potent, non-steroidal
selective androgen receptor modulator (SARM). Adherence to these guidelines is critical to
ensure personnel safety and environmental protection in a laboratory setting.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE for the
specific procedures involving Vosilasarm. The following table summarizes the recommended
PPE for various laboratory activities.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Powder)

- Full-face powered air-
purifying respirator (PAPR) or
a NIOSH-approved respirator
with P-99 filters.[1] -
Disposable solid-front lab coat
with tight-fitting cuffs. - Double
nitrile gloves.[2] - Disposable
sleeves. - Safety glasses or
goggles (if not using a full-face

respirator).[1]

High risk of aerosolization and
inhalation of the potent
powder. Full respiratory and
skin protection is essential to

prevent exposure.[2][3]

Solution Preparation

- Chemical fume hood or other
ventilated enclosure. - Lab
coat. - Safety glasses with side
shields or chemical splash
goggles.[1] - Single pair of
chemical-resistant nitrile

gloves.[2]

Reduced risk of aerosolization
compared to handling
powders, but the potential for

splashes and spills remains.[2]

General Laboratory Handling

- Lab coat. - Safety glasses. -

Nitrile gloves.

Standard laboratory practice to
prevent accidental skin contact

and eye exposure.

Occupational Exposure Limits (OELS)

As of the latest review, a specific Occupational Exposure Limit (OEL) for Vosilasarm has not

been established by regulatory bodies. For potent pharmaceutical compounds with limited

toxicological data, a performance-based exposure control limit approach is recommended.[4]

Given that SARMs are pharmacologically active at low doses, it is prudent to handle

Vosilasarm as a highly potent compound and maintain exposures to the lowest reasonably

achievable levels.

Operational Plan for Handling Vosilasarm

This step-by-step guide outlines the procedures for safely handling Vosilasarm from receipt to

disposal.
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Compound Receipt and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

» Storage: Store Vosilasarm in a cool, dry, and well-ventilated area, away from incompatible
materials.[5] The compound should be stored in a clearly labeled, sealed container. For long-
term storage, refer to the manufacturer's recommendations, which may include refrigeration
or freezing.

Preparation for Handling

o Designated Area: All work with Vosilasarm should be conducted in a designated area, such
as a chemical fume hood or a ventilated balance enclosure, to minimize exposure.[6]

o Decontamination: Before starting work, decontaminate the work surface.

» Spill Kit: Ensure a spill kit containing appropriate absorbent materials is readily accessible.

Experimental Procedures

» Weighing: When weighing powdered Vosilasarm, use a ventilated balance enclosure to
control airborne particles.

o Solution Preparation: To prepare a solution, slowly add the solvent to the powdered
compound to avoid splashing. A common in-vivo formulation involves dissolving Vosilasarm
in a vehicle such as 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[5]

¢ Handling Solutions: When handling solutions of Vosilasarm, use caution to avoid splashes
and aerosol generation.

Post-Experiment Procedures

» Decontamination: Thoroughly decontaminate all surfaces and equipment that came into
contact with Vosilasarm using an appropriate cleaning agent.

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use PPE as hazardous waste.
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Disposal Plan for Vosilasarm

All waste generated from handling Vosilasarm must be treated as hazardous waste.

Waste Segregation and Collection

e Solid Waste: Collect all solid waste contaminated with Vosilasarm (e.g., unused compound,
contaminated gloves, pipette tips, and labware) in a dedicated, clearly labeled hazardous
waste container.[2][7] The container should be made of a compatible material and have a
secure lid.

e Liquid Waste: Collect all liquid waste containing Vosilasarm in a sealed, labeled container.
[2] Do not mix with other waste streams unless compatibility has been confirmed.

o Sharps Waste: Needles, syringes, and other sharps contaminated with Vosilasarm should
be disposed of in a designated sharps container.

Waste Container Labeling

All waste containers must be clearly labeled with:

e "Hazardous Waste"

e The full chemical name: "Vosilasarm (RAD-140)"
e The approximate concentration and quantity.

e The date of accumulation.

Decontamination of Reusable Labware

» Triple rinse reusable glassware and equipment with a suitable solvent (e.g., ethanol or
acetone) that can dissolve Vosilasarm.

o Collect the rinsate as hazardous liquid waste.

 After rinsing, wash the labware with soap and water.

Final Disposal

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b611295?utm_src=pdf-body
https://www.benchchem.com/product/b611295?utm_src=pdf-body
https://www.benchchem.com/product/b611295?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_the_Proper_Disposal_of_Steroid_Sulfatase_IN_2.pdf
https://www.benchchem.com/product/b611295?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://www.benchchem.com/product/b611295?utm_src=pdf-body
https://www.benchchem.com/product/b611295?utm_src=pdf-body
https://www.benchchem.com/product/b611295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

 All collected hazardous waste containing Vosilasarm must be disposed of through an
approved hazardous waste management service.[2] Follow all institutional, local, and
national regulations for hazardous waste disposal.

Workflow for Handling Vosilasarm
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Vosilasarm Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.ctfassets.net [assets.ctfassets.net]

2. benchchem.com [benchchem.com]

3. tks | publisher, event organiser, media agency | Potent compound safety in the laboratory -
tks | publisher, event organiser, media agency [teknoscienze.com]

e 4. pharmtech.com [pharmtech.com]

e 5. Vosilasarm | Androgen Receptor | TargetMol [targetmol.com]
e 6. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

e 7. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Vosilasarm]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611295#personal-protective-equipment-for-handling-
vosilasarm]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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